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Compound of Interest

Compound Name: 1-N-Boc-3-Cyanopyrrolidine

Cat. No.: B051446 Get Quote

An In-depth Technical Guide to 1-N-Boc-3-Cyanopyrrolidine

This technical guide provides a comprehensive overview of 1-N-Boc-3-cyanopyrrolidine, a

key intermediate in pharmaceutical research and development. It is intended for researchers,

scientists, and drug development professionals, offering detailed information on its chemical

properties, synthesis, and potential applications.

Core Data Summary
1-N-Boc-3-cyanopyrrolidine is a versatile synthetic building block, notable for its protected

pyrrolidine ring and reactive nitrile group. These features make it an invaluable precursor for a

wide range of biologically active molecules.[1]
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Property Value Reference

Molecular Weight 196.25 g/mol [2][3]

Molecular Formula C₁₀H₁₆N₂O₂ [2][3]

CAS Number 476493-40-0 [4]

Appearance Colorless to pale yellow solid [2]

Boiling Point 307.9 ± 35.0 °C (Predicted) [2]

Density 1.08 ± 0.1 g/cm³ (Predicted) [2]

Flash Point 140 °C [2]

Storage Temperature 2-8°C [2]

Synthetic Protocols
The synthesis of 1-N-Boc-3-cyanopyrrolidine is crucial for its application in drug discovery.

Below is a common and effective experimental protocol.

Synthesis of 1-N-Boc-3-Cyanopyrrolidine
Objective: To synthesize 1-N-Boc-3-cyanopyrrolidine from tert-butyl 3-

(methylsulfonyloxy)pyrrolidine-1-carboxylate.

Materials:

tert-butyl 3-(methylsulfonyloxy)pyrrolidine-1-carboxylate (2.65 g, 10 mmol)

Sodium cyanide (2.5 g, 50 mmol)

N,N-dimethylformamide (DMF, 100 mL)

Ethyl acetate

Water

Saturated saline solution
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Anhydrous sodium sulfate

Procedure:

A solution of tert-butyl 3-(methylsulfonyloxy)pyrrolidine-1-carboxylate (10 mmol) and sodium

cyanide (50 mmol) in DMF (100 mL) is prepared.[4]

The reaction mixture is stirred at 100°C for 16 hours.[4]

After the reaction is complete, it is cooled to room temperature.[4]

The mixture is then poured into water and extracted with ethyl acetate.[4]

The organic phases are combined, washed sequentially with water and saturated saline, and

then dried over anhydrous sodium sulfate.[4]

After filtration, the organic phase is concentrated under reduced pressure.[4]

The resulting residue is purified by column chromatography (eluent: petroleum ether/ethyl

acetate = 5:1) to yield 1-N-Boc-3-cyanopyrrolidine.[4]

This method has been reported to achieve a high yield of 98%.[4]

Characterization Protocols
To confirm the identity and purity of the synthesized 1-N-Boc-3-cyanopyrrolidine, a series of

analytical techniques should be employed.

Structural Elucidation and Purity Assessment
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To determine the number and types of protons, providing insights into the molecular

structure.

¹³C NMR: To identify the number and types of carbon atoms, confirming the carbon skeleton.

Mass Spectrometry (MS):
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To determine the molecular weight of the compound, confirming the molecular formula. High-

resolution mass spectrometry (HRMS) can be used for precise mass determination.

Infrared (IR) Spectroscopy:

To identify the presence of key functional groups, such as the nitrile (C≡N) and the

carbamate (C=O) from the Boc protecting group.

Purity Analysis (HPLC):

High-Performance Liquid Chromatography (HPLC) is used to assess the purity of the final

compound. A reversed-phase column with a suitable mobile phase (e.g., acetonitrile/water

gradient) can be employed.

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for the synthesis of 1-N-Boc-3-
cyanopyrrolidine and a hypothetical signaling pathway where a derivative might be active.
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Experimental Workflow: Synthesis of 1-N-Boc-3-Cyanopyrrolidine
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Caption: Synthesis workflow for 1-N-Boc-3-cyanopyrrolidine.
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1-N-Boc-3-cyanopyrrolidine is a precursor for compounds with monoamine reuptake

inhibition activity, which are relevant for neurological conditions.[1] The following diagram

illustrates a hypothetical mechanism of action for a derivative.
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Caption: Inhibition of monoamine reuptake by a derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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